Cas no 1805233-43-5 (Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1805233-43-5
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4796249
• Update Time: 2025-07-23

Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)7-3-8(6-17)9(5-13)10(4-7)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： VUTWTHYKEYFMDZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)OCC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate

Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805233-43-5): A Comprehensive Overview

Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate, identified by its CAS number 1805233-43-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes a cyano group, a chloromethyl substituent, and a trifluoromethoxy group. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for various synthetic applications and potential therapeutic uses.

The synthesis and characterization of Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate have been subjects of extensive studies due to its structural complexity and the potential implications of its derivatives. Recent advancements in synthetic methodologies have enabled researchers to access this compound with higher efficiency and purity, facilitating its exploration in different scientific domains. The presence of the cyano group, for instance, suggests potential reactivity that could be exploited in the development of novel heterocyclic compounds, which are widely used in medicinal chemistry.

In the realm of pharmaceutical research, Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate has been investigated for its potential biological activities. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy. Studies have shown that benzoate derivatives with similar substituents exhibit promising properties in modulating enzyme activities and interacting with biological targets. This has sparked interest in exploring Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate as a lead compound for drug discovery programs.

One of the most intriguing aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. The chloromethyl group, for example, can undergo further functionalization to introduce additional pharmacophores or to link the benzoate core to other bioactive units. Such transformations are crucial in medicinal chemistry, where the strategic placement of functional groups can significantly influence the pharmacological profile of a compound. Researchers have leveraged these properties to develop novel scaffolds with enhanced binding affinity and selectivity.

The trifluoromethoxy group also contributes to the unique electronic properties of Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate, influencing its interactions with biological targets. Fluoro-substituted compounds are well-documented for their improved pharmacokinetic profiles, including increased bioavailability and reduced metabolic degradation. This has led to a surge in interest within the pharmaceutical industry for developing fluorinated analogs as drug candidates. The cyano group further enhances these properties by contributing to electron-withdrawing effects, which can modulate receptor binding and improve compound efficacy.

Recent computational studies have also highlighted the potential of Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate as a building block for designing novel therapeutic agents. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing insights into its potential pharmacological activity. These studies have revealed that derivatives of this compound could exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

The versatility of Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate extends beyond pharmaceutical applications. In materials science, for instance, benzoate derivatives are being explored for their potential use in organic electronics due to their ability to form stable films and their tunable electronic properties. The presence of fluorine atoms can further enhance these properties by improving thermal stability and chemical resistance. Such applications underscore the broad utility of this class of compounds and highlight their significance in various scientific disciplines.

As research continues to uncover new applications for Ethyl 4-chloromethyl-3-cyano-5-(trifluoromethoxy)benzoate, it is clear that this compound will remain a cornerstone in both academic and industrial settings. Its unique structural features offer a wealth of opportunities for innovation, driving advancements in drug discovery, materials science, and beyond. With ongoing efforts to optimize synthetic routes and explore new derivatives, the future looks promising for this versatile benzoate derivative.